Cas no 40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate)

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate is a chiral synthetic intermediate widely used in asymmetric synthesis and pharmaceutical applications. The compound features a tosylate leaving group at the secondary alcohol position, enhancing its reactivity in nucleophilic substitution reactions. Its (S)-configuration ensures high enantioselectivity, making it valuable for constructing stereochemically defined molecules. The tosylate group offers excellent stability and controlled reactivity under mild conditions, facilitating efficient transformations. This compound is particularly useful in the synthesis of chiral ligands, catalysts, and bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a preferred choice for researchers requiring precise control over molecular architecture in complex synthetic pathways.

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate structure

40435-14-1 structure

Product Name:(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate

CAS No:40435-14-1

MF:C₁₅H₁₆O₄S

MW:292.350143432617

MDL:MFCD00013428

CID:55224

PubChem ID:24859104

Update Time:2025-06-08

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Chemical and Physical Properties

Names and Identifiers

- (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate
- (S)-(+)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- (S)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- [(2S)-2-hydroxy-2-phenylethyl] 4-methylbenzenesulfonate
- (2S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- PubChem13841
- IOTJIFRGXYQHAQ-OAHLLOKOSA-N
- (S)-2-(Tosyloxy)-1-phenylethanol
- SBB063578
- FCH3605487
- AX8007607
- AB0024756
- ST2414606
- (s)-1-phenyl-2-(p-tolylsulfonyloxy
- (s)-2-phenyl-2-hydroxyethyl p-toluenesulfonate
- (s)-1-phenyl-2-(p-tolylsulfonyloxy)ethanol
- AKOS015889475
- 40435-14-1
- SCHEMBL1206501
- DS-13645
- (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98%
- A873340
- (S)-1-phenyl-1,2-ethanediol 2-tosylate
- DTXSID30427145
- (S)-2-Hydroxy-2-phenylethyl4-methylbenzenesulfonate
- C15H16O4S
- MFCD00013428
- CS-W012179
- (S)-(+)-1-Phenylethane-1,2-diol 2-tosylate
- MDL： MFCD00013428
- Inchi： 1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3/t15-/m1/s1
- InChI Key： IOTJIFRGXYQHAQ-OAHLLOKOSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](C1C=CC=CC=1)O

Computed Properties

Exact Mass: 292.07700
Monoisotopic Mass: 292.077
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4

Experimental Properties

Color/Form: Not determined
Density: 1.2740
Melting Point: 74-76 °C (lit.)
Boiling Point: 480.6°C at 760 mmHg
Flash Point: 244.5±27.3 °C
Refractive Index: 1.59
PSA: 71.98000
LogP: 3.51470
Solubility: Not determined
Specific Rotation: 34 º (c=2 in EtOH)
Optical Activity: [α]20/D +34°, c = 2 in ethanol

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Safety Term：S22;S24/25
Storage Condition：Sealed in dry,Room Temperature

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Customs Data

HS CODE：2906299090
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	253048-250MG	(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98%	40435-14-1	98%	250MG	￥ 38	2022-04-26
BAI LING WEI Technology Co., Ltd.	253048-1G	(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98%	40435-14-1	98%	1G	￥ 93	2022-04-26
Fluorochem	078655-1g	S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate	40435-14-1	95%	1g	￡12.00	2022-03-01
Fluorochem	078655-5g	S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate	40435-14-1	95%	5g	￡34.00	2022-03-01
Fluorochem	078655-10g	S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate	40435-14-1	95%	10g	￡67.00	2022-03-01
TRC	P404350-100mg	(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate	40435-14-1		100mg	$58.00	2023-05-17
TRC	P404350-1g	(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate	40435-14-1		1g	$ 75.00	2022-06-03
TRC	P404350-5g	(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate	40435-14-1		5g	$ 160.00	2022-06-03
Chemenu	CM116155-10g	(S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate	40435-14-1	95+%	10g	$133	2021-06-17
Chemenu	CM116155-25g	(S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate	40435-14-1	95+%	25g	$243	2021-06-17

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Production Method

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

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Cas no 40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate)

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Security Information

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Pricemore >>

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Production Method

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Related Literature

Related Categories

40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate) Related Products